Cas no 7500-73-4 ( )

• Product Name: &nbsp
• CAS No: 7500-73-4
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 980961
• PubChem ID: 348610
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (2R)-2-benzylhexan-1-ol; (2R)-2-Benzyl-1-hexanol; AKOS015401117; AC1L89WY; (R)-2-benzylhexan-1-ol; 2-benzyl-hexan-1-ol; NSC408011; (2R)-2-benzyl-1-hexanol;
• 7500-73-4
• AKOS015401117
• DTXSID60324931
• 2-benzylhexan-1-ol
• NSC-408011
• 2-benzyl-hexan-1-ol
• NSC408011
• XJYQKMILKRZVRO-UHFFFAOYSA-N
•  

• Inchi： 1S/C13H20O/c1-2-3-7-13(11-14)10-12-8-5-4-6-9-12/h4-6,8-9,13-14H,2-3,7,10-11H2,1H3
• InChI Key： XJYQKMILKRZVRO-UHFFFAOYSA-N
• SMILES： OCC(CC1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 192.1515
• Monoisotopic Mass: 192.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.948
• Boiling Point: 298°C at 760 mmHg
• Flash Point: 118.7°C
• Refractive Index: 1.508
• PSA: 20.23
• LogP: 3.02780